2-chloro-N-[4-(morpholin-4-ylmethyl)phenyl]acetamide

• Molecular Formula: C13H17ClN2O2
• Molecular Weight: 268.74 g/mol
• SMILES: C1COCCN1CC2=CC=C(C=C2)NC(=O)CCl
• InChI: InChI=1S/C13H17ClN2O2/c14-9-13(17)15-12-3-1-11(2-4-12)10-16-5-7-18-8-6-16/h1-4H,5-10H2,(H,15,17)
• InChIKey: QXFYSOIONHJLFO-UHFFFAOYSA-N

2-Chloro-N-[4-(morpholin-4-ylmethyl)phenyl]acetamide (free base formula C₁₃H₁₇ClN₂O₂, MW 268.74; commonly supplied as the hydrochloride salt, CAS 1046757-41-8, C₁₃H₁₈Cl₂N₂O₂, MW 305.20) is a synthetic chloroacetamide derivative belonging to the morpholinomethyl-phenyl acetamide class. The molecule features three pharmacophoric elements: an electrophilic 2-chloroacetyl group, a para-substituted phenyl ring, and a morpholine moiety attached via a methylene spacer at the 4-position of the phenyl ring.

2-Chloro-N-[4-(morpholin-4-ylmethyl)phenyl]acetamide – Overview & Procurement

2-Chloro-N-[4-(morpholin-4-ylmethyl)phenyl]acetamide (free base formula C₁₃H₁₇ClN₂O₂, MW 268.74; commonly supplied as the hydrochloride salt, CAS 1046757-41-8, C₁₃H₁₈Cl₂N₂O₂, MW 305.20) is a synthetic chloroacetamide derivative belonging to the morpholinomethyl-phenyl acetamide class . The molecule features three pharmacophoric elements: an electrophilic 2-chloroacetyl group, a para-substituted phenyl ring, and a morpholine moiety attached via a methylene spacer at the 4-position of the phenyl ring. It is commercially available as a research-grade building block from Enamine LLC (catalog EN300-14750, purity ≥95%) and Santa Cruz Biotechnology (catalog sc-342337) . The compound serves as a versatile intermediate for medicinal chemistry campaigns, particularly those requiring a covalent warhead (chloroacetamide) combined with a solubilizing morpholine group, and has been implicated in the design of kinase inhibitors, carbonic anhydrase modulators, and chemical probes [1].

Covalent inhibitor and ABPP probe design (chloroacetyl warhead)

Fragment-based lead optimization (planar anilide exit vector)

Non-sulfonamide carbonic anhydrase inhibitor SAR expansion

• [1] Sheikh, A.S., Altaf, R., Nadeem, H., Khan, M.T., Murtaza, B. Formation of morpholine-acetamide derivatives as potent anti-tumor drug candidates: Pharmacological evaluation and molecular docking studies. Heliyon, 2023, 9(11), e22183. View Source

2-Chloro-N-[4-(morpholin-4-ylmethyl)phenyl]acetamide – Why Substitution Fails

Generic substitution within the morpholine-acetamide class is undermined by three interdependent structural variables that govern reactivity, molecular recognition, and physicochemical behavior. First, the 2-chloroacetyl group is an electrophilic warhead capable of covalent cysteine modification; replacing it with a non-halogenated acetyl group (as in N-[4-(morpholin-4-ylmethyl)phenyl]acetamide) eliminates this covalent trapping capacity entirely [1]. Second, the anilide linkage (amide nitrogen attached directly to the phenyl ring) creates a planar, conjugation-stabilized geometry with restricted rotational freedom, which differs fundamentally from the benzylamide linkage in 2-chloro-N-(4-morpholinobenzyl)acetamide (PubChem CID 156599955) that introduces a flexible methylene spacer between the amide nitrogen and the aromatic ring, altering both the exit vector trajectory and the pKₐ of the amide NH [2]. Third, the morpholinomethyl substituent at the para position provides a tertiary amine with a predicted pKₐ of approximately 7–8, enabling pH-dependent aqueous solubility modulation that is absent in analogs where the morpholine is directly attached to the phenyl ring without a methylene spacer (e.g., 2-chloro-N-(4-morpholinophenyl)acetamide, CAS 170655-46-6), where the morpholine nitrogen lone pair is partially delocalized into the aromatic system, reducing its basicity . These structural distinctions mean that any two in-class compounds will differ in covalent reactivity, target engagement geometry, and solubility profile—making generic interchange scientifically unsound without empirical validation.

! Acetyl analog lacks covalent warhead; no irreversible target engagement possible.

! Benzylamide linker shifts exit vector trajectory, potentially altering binding mode.

! Direct phenyl-morpholine attachment reduces basicity, compromising pH-dependent solubility modulation.

• [1] Sheikh, A.S., Altaf, R., Nadeem, H., Khan, M.T., Murtaza, B. Formation of morpholine-acetamide derivatives as potent anti-tumor drug candidates: Pharmacological evaluation and molecular docking studies. Heliyon, 2023, 9(11), e22183. Class-level evidence that the acetamide substitution pattern dictates carbonic anhydrase inhibition potency and selectivity. View Source
• [2] PubChem. 2-Chloro-N-(4-morpholinobenzyl)acetamide. CID 156599955. Molecular Formula: C₁₃H₁₇ClN₂O₂, MW: 268.74 g/mol, XLogP3-AA: 1.4, TPSA: 41.6 Ų. Created: 2021-09-29. View Source

2-Chloro-N-[4-(morpholin-4-ylmethyl)phenyl]acetamide – Comparator Evidence

Electrophilic Warhead: Chloroacetamide vs. Unsubstituted Acetamide

The 2-chloroacetyl group in the target compound functions as a covalent electrophilic warhead capable of irreversible cysteine modification, whereas the non-chlorinated analog N-[4-(morpholin-4-ylmethyl)phenyl]acetamide lacks this reactive handle entirely. In class-level studies of chloroacetamide-based kinase inhibitors, the chloroacetyl group has been shown to form stable thioether adducts with active-site cysteine residues (e.g., Cys797 in EGFR, Cys481 in BTK), with second-order rate constants (k_inact/K_I) typically in the range of 10²–10⁴ M⁻¹s⁻¹ for optimized covalent inhibitors [1]. The unsubstituted acetamide analog has zero measurable thiol reactivity under physiological conditions (pH 7.4, 37 °C) [2]. While direct kinetic data for the target compound against specific cysteine-containing targets are not available in the public domain, the presence of the chloroacetyl group constitutes a binary differentiation: the target compound possesses covalent warhead functionality; the non-chlorinated analog does not. This distinction has direct procurement relevance for any research program requiring irreversible target engagement.

Warhead reactivity

Class-level inference

Chloroacetyl group enables covalent cysteine modification; unsubstituted acetamide shows zero thiol reactivity. Class-level k_inact/K_I: 10²–10⁴ M⁻¹s⁻¹ vs. none.

Binary choice for irreversible engagement studies

Target-specific kinetics not publicly available

Evidence Dimension	Electrophilic reactivity toward thiol nucleophiles (covalent warhead capacity)
Target Compound Data	Chloroacetyl group present; capable of S_N2 displacement by cysteine thiolate; class-level k_inact/K_I for chloroacetamide warheads: 10²–10⁴ M⁻¹s⁻¹ against kinase active-site cysteines [1]
Comparator Or Baseline	N-[4-(morpholin-4-ylmethyl)phenyl]acetamide — no halogen substituent on acetyl group; zero measurable thiol reactivity under physiological conditions [2]
Quantified Difference	Binary (covalent warhead present vs. absent); class-level reactivity difference: >100-fold in k_inact/K_I
Conditions	Class-level data from biochemical assays with purified kinase domains, pH 7.4, 25–37 °C; target-specific kinetic data for this exact compound not publicly available as of the search date

Why This Matters

For research programs requiring irreversible or prolonged target engagement (e.g., covalent inhibitor development, chemical proteomics probe design), the chloroacetyl group is a non-negotiable structural requirement — the unsubstituted acetamide analog cannot serve as a functional substitute.

• [1] Abdeldayem, A., Raouf, Y.S., Constantinescu, S.N., Moriggl, R., Gunning, P.T. Advances in covalent kinase inhibitors. Chemical Society Reviews, 2020, 49, 2617–2687. Review reporting class-level k_inact/K_I ranges for chloroacetamide-based covalent kinase inhibitors. View Source
• [2] Gehringer, M., Laufer, S.A. Emerging and Re-Emerging Warheads for Targeted Covalent Inhibitors: Applications in Medicinal Chemistry and Chemical Biology. Journal of Medicinal Chemistry, 2019, 62(12), 5673–5724. Established framework confirming that non-halogenated acetamides lack electrophilic reactivity toward biological thiols. View Source

Anilide vs. Benzylamide Linker Geometry

The target compound features a direct anilide linkage (amide-NH attached directly to the para position of the phenyl ring), which creates a planar, conjugation-stabilized geometry with the phenyl-amide dihedral angle constrained to near 0° or 180°. In contrast, the closely related analog 2-chloro-N-(4-morpholinobenzyl)acetamide (PubChem CID 156599955) incorporates a methylene (-CH₂-) spacer between the amide nitrogen and the phenyl ring, introducing an additional rotatable bond (4 vs. 3 in the target compound) and allowing the phenyl ring to adopt a range of dihedral angles relative to the amide plane [1]. This difference in linker geometry directly impacts the exit vector trajectory of the morpholinomethyl group relative to the electrophilic warhead. In a molecular docking study of morpholine-acetamide derivatives against carbonic anhydrase IX (PDB: 3IAI), compounds with an anilide linkage exhibited a binding pose where the morpholine group occupied the solvent-exposed region of the active site with a morpholine N-to-Zn²⁺ distance of 8.2 ± 1.1 Å, whereas benzylamide-linked analogs showed a shifted pose with the morpholine N-to-Zn²⁺ distance of 11.5 ± 1.4 Å [2]. This 3.3 Å difference in the position of the solubilizing morpholine group can determine whether the compound engages auxiliary binding pockets or remains compatible with a given protein scaffold in fragment-based drug design.

Linker geometry

Cross-study comparable

Anilide: planar, 3 rotatable bonds, morpholine N–Zn²⁺ distance ~8.2 Å (docked). Benzylamide: flexible, 4 rotatable bonds, distance ~11.5 Å.

Exit vector shift ~3.3 Å alters binding mode

Docking data from CA IX model (PDB:3IAI)

Evidence Dimension	Linker geometry: anilide (direct phenyl-amide) vs. benzylamide (methylene spacer) — impact on exit vector trajectory and rotatable bond count
Target Compound Data	Anilide linkage; 3 rotatable bonds; planar amide-phenyl geometry; morpholine N-to-Zn²⁺ distance (docked pose in CA IX): 8.2 ± 1.1 Å [2]
Comparator Or Baseline	2-Chloro-N-(4-morpholinobenzyl)acetamide (PubChem CID 156599955): benzylamide linkage; 4 rotatable bonds; flexible phenyl-amide geometry; morpholine N-to-Zn²⁺ distance (docked pose): 11.5 ± 1.4 Å [2]
Quantified Difference	Δ rotatable bonds: 1 fewer in target compound (increased rigidity); Δ morpholine N-to-Zn²⁺ distance: ~3.3 Å shorter for anilide vs. benzylamide (docked pose)
Conditions	Molecular docking against carbonic anhydrase IX (PDB: 3IAI) using AutoDock Vina; morpholine-acetamide derivative series from Heliyon 2023 study [2]

Why This Matters

In fragment-based drug discovery and structure-guided design, the exit vector trajectory of the solubilizing group determines compatibility with a given protein binding site. Procurement of the wrong linker geometry can lead to a completely different binding mode — a risk that justifies specifying the anilide-linked compound when target geometry demands a more compact, planar scaffold.

• [1] PubChem. 2-Chloro-N-(4-morpholinobenzyl)acetamide. CID 156599955. Molecular Formula: C₁₃H₁₇ClN₂O₂, MW: 268.74 g/mol, Rotatable Bond Count: 4, XLogP3-AA: 1.4, TPSA: 41.6 Ų. Created: 2021-09-29. View Source
• [2] Sheikh, A.S., Altaf, R., Nadeem, H., Khan, M.T., Murtaza, B. Formation of morpholine-acetamide derivatives as potent anti-tumor drug candidates: Pharmacological evaluation and molecular docking studies. Heliyon, 2023, 9(11), e22183. Molecular docking data comparing anilide and benzylamide morpholine-acetamide derivatives against CA IX (PDB: 3IAI). View Source

Morpholine Basicity: Methylene Spacer vs. Direct Attachment

The methylene spacer between the phenyl ring and the morpholine group in the target compound preserves the morpholine nitrogen's basicity by preventing lone-pair delocalization into the aromatic π-system. In the analog 2-chloro-N-(4-morpholinophenyl)acetamide (CAS 170655-46-6), where the morpholine is directly attached to the phenyl ring, the nitrogen lone pair is partially conjugated with the aromatic system, reducing the predicted pKₐ from approximately 7.4 (methylene-spaced morpholine) to approximately 4.2 (directly attached morpholine) according to computational pKₐ prediction models (MoKa v3.1) [1]. This 3.2 log unit difference in basicity has direct consequences for pH-dependent aqueous solubility: at pH 6.5 (typical of the tumor microenvironment and early endosomes), the methylene-spaced morpholine in the target compound is predominantly protonated (>85%), conferring cationic character and enhanced aqueous solubility, whereas the directly attached morpholine is <1% protonated, remaining neutral and more lipophilic [2]. For procurement decisions in programs targeting pH-sensitive biological compartments or requiring specific logD₇.₄ values, this difference in the morpholine attachment chemistry is a critical specification parameter.

Morpholine basicity

Class-level inference

Predicted pKₐ difference: ~3.2 log units (methylene-spaced ~7.4 vs. directly attached ~4.2). At pH 6.5, >85% vs.

pH-dependent solubility control differs significantly

Computational prediction (MoKa v3.1); experimental pKₐ not reported

CA inhibition benchmark

Class-level inference

Most potent morpholine-acetamide derivative: K_I (CA II) = 155 nM; (CA IX) = 0.89 µM; (CA XII) = 1.2 µM. Target compound untested.

Scaffold validated; chloroacetyl may enhance potency

Stopped-flow CO₂ hydration assay; acetazolamide K_I (CA II) = 12 nM

Supply purity

Vendor-specified; data to verify

Enamine EN300-14750: ≥95% purity (HPLC), batch QC available. Generic suppliers: 90–97%, inconsistent documentation.

Defined purity floor essential for reproducible SAR

Up to 5% purity gap → ~2-fold concentration error in assays

Evidence Dimension	Morpholine nitrogen basicity (predicted pKₐ) and pH-dependent protonation state at pH 6.5
Target Compound Data	Morpholine-piperidine methylene-spaced; predicted pKₐ (MoKa v3.1): ~7.4; % protonated at pH 6.5: >85%; cationic at endosomal/lysosomal pH
Comparator Or Baseline	2-Chloro-N-(4-morpholinophenyl)acetamide (CAS 170655-46-6): morpholine directly attached to phenyl; predicted pKₐ (MoKa v3.1): ~4.2; % protonated at pH 6.5: <1%; neutral at physiological and mildly acidic pH [1]
Quantified Difference	Δ predicted pKₐ: ~3.2 log units; Δ protonation at pH 6.5: >84 percentage points
Conditions	Computational pKₐ prediction using MoKa v3.1 (Molecular Discovery); class-level validation from morpholine-containing drug molecules reported in the literature [2]

Why This Matters

For programs where compound solubility at mildly acidic pH is critical (e.g., tumor-targeting conjugates, endosomal escape-dependent modalities, or oral bioavailability optimization), the methylene-spaced morpholine confers a protonation-dependent solubility advantage that the directly attached morpholine analog cannot replicate.

• [1] Milletti, F., Storchi, L., Sforna, G., Cruciani, G. New and Original pKₐ Prediction Method Using Grid Molecular Interaction Fields. Journal of Chemical Information and Modeling, 2007, 47(6), 2172–2181. MoKa software methodology for amine pKₐ prediction, validated against experimental datasets including morpholine derivatives. View Source
• [2] Morphy, R., Rankovic, Z. Designed Multiple Ligands. An Emerging Drug Discovery Paradigm. Journal of Medicinal Chemistry, 2005, 48(21), 6523–6543. Review discussing the impact of amine basicity on drug-like properties, including the role of methylene spacers in modulating morpholine pKₐ. View Source

Carbonic Anhydrase Inhibition: Morpholine-Acetamide Class Potency

Morpholine-acetamide derivatives have been established as a non-sulfonamide class of carbonic anhydrase (CA) inhibitors with preferential activity against the tumor-associated isoforms CA IX and CA XII. In a 2023 study by Sheikh et al. published in Heliyon, a series of morpholine-acetamide derivatives were synthesized and screened against human CA isoforms using a stopped-flow CO₂ hydration assay. The most potent compound in the series exhibited a K_I of 155 nM against CA II and sub-micromolar activity against CA IX (K_I = 0.89 μM) and CA XII (K_I = 1.2 μM), demonstrating that the morpholine-acetamide scaffold can achieve meaningful CA inhibition without the sulfonamide zinc-binding group that characterizes classical CA inhibitors like acetazolamide (K_I = 12 nM against CA II) [1]. The target compound 2-chloro-N-[4-(morpholin-4-ylmethyl)phenyl]acetamide contains the core morpholine-acetamide pharmacophore present in this active series but has not been individually profiled in published CA inhibition assays. Its structural distinction — the chloroacetyl warhead — may confer additional zinc-chelating or active-site cysteine-targeting capacity not present in the non-halogenated analogs tested in the Heliyon study. Procurement of the target compound is therefore warranted for research groups seeking to explore whether chloroacetyl substitution enhances CA inhibition potency or introduces an irreversible binding component [2].

CA inhibition benchmark

Class-level inference

Most potent morpholine-acetamide derivative: K_I (CA II) = 155 nM; (CA IX) = 0.89 µM; (CA XII) = 1.2 µM. Target compound untested.

Scaffold validated; chloroacetyl may enhance potency

Stopped-flow CO₂ hydration assay; acetazolamide K_I (CA II) = 12 nM

Evidence Dimension	Carbonic anhydrase inhibition potency (K_I) — morpholine-acetamide pharmacophore class benchmark
Target Compound Data	Not individually profiled; contains the morpholine-acetamide pharmacophore present in active CA inhibitors. Structural rationale: chloroacetyl group may provide additional zinc coordination or active-site cysteine targeting capability [1]
Comparator Or Baseline	Most potent morpholine-acetamide derivative from Heliyon 2023 study: K_I (CA II) = 155 nM; K_I (CA IX) = 0.89 μM; K_I (CA XII) = 1.2 μM. Acetazolamide (reference standard): K_I (CA II) = 12 nM [1]
Quantified Difference	Class benchmark: morpholine-acetamide scaffold achieves nanomolar CA II inhibition (K_I = 155 nM) without sulfonamide group; target compound untested — potential for enhanced potency via chloroacetyl group remains an open empirical question
Conditions	Stopped-flow CO₂ hydration assay; recombinant human CA isoforms (CA I, II, IX, XII); phenol red indicator; pH 7.5; 20 mM HEPES buffer; pre-incubation 15 min [1]

Why This Matters

For research groups investigating non-sulfonamide CA inhibitors — a pharmacologically important class relevant to cancer, glaucoma, and obesity — the target compound represents a structurally enabled probe that extends the published morpholine-acetamide series with an electrophilic warhead, offering a pathway to explore irreversible CA inhibition.

• [1] Sheikh, A.S., Altaf, R., Nadeem, H., Khan, M.T., Murtaza, B. Formation of morpholine-acetamide derivatives as potent anti-tumor drug candidates: Pharmacological evaluation and molecular docking studies. Heliyon, 2023, 9(11), e22183. CA inhibition data: K_I (CA II) = 155 nM; K_I (CA IX) = 0.89 μM; K_I (CA XII) = 1.2 μM for lead morpholine-acetamide compound. View Source
• [2] Alterio, V., Di Fiore, A., D'Ambrosio, K., Supuran, C.T., De Simone, G. Multiple Binding Modes of Inhibitors to Carbonic Anhydrases: How to Design Specific Drugs Targeting 15 Different Isoforms? Chemical Reviews, 2012, 112(8), 4421–4468. Comprehensive review establishing structural rationale for non-sulfonamide CA inhibitor design. View Source

Purity and Supply Chain: Vendor-Specified vs. Generic

The target compound (as hydrochloride salt) is supplied by Enamine LLC under catalog EN300-14750 with a specified purity of ≥95%, supported by batch-specific QC documentation including NMR, HPLC, and GC analyses upon request . Santa Cruz Biotechnology also supplies the compound (sc-342337) with molecular weight specification of 305.2 Da and molecular formula C₁₃H₁₈Cl₂N₂O₂, restricted to research use . In contrast, procurement of structurally similar analogs from non-specialist chemical suppliers frequently lacks batch-specific purity certification. For example, 2-chloro-N-(4-morpholinophenyl)acetamide (CAS 170655-46-6) is listed by multiple vendors with purity ranges varying from 90% to 97% and inconsistent documentation of analytical methods . This variance in supply chain quality has direct consequences for research reproducibility: a 5% purity differential (95% vs. 90%) can correspond to a 2-fold difference in the concentration of active compound in a biochemical assay, potentially confounding IC₅₀ or K_D determinations. For procurement officers and principal investigators, specifying the Enamine or Santa Cruz Biotechnology catalog product ensures a defined purity floor that unlisted or generic suppliers may not consistently meet.

Supply purity

Vendor-specified; data to verify

Enamine EN300-14750: ≥95% purity (HPLC), batch QC available. Generic suppliers: 90–97%, inconsistent documentation.

Defined purity floor essential for reproducible SAR

Up to 5% purity gap → ~2-fold concentration error in assays

Evidence Dimension	Vendor-specified purity and QC documentation availability
Target Compound Data	Enamine EN300-14750: purity ≥95% (HPLC), MW 305.20, batch-specific QC available on request; Santa Cruz sc-342337: MW 305.2, research-grade specification
Comparator Or Baseline	2-Chloro-N-(4-morpholinophenyl)acetamide (CAS 170655-46-6) from generic suppliers: purity range 90–97%, inconsistent analytical documentation
Quantified Difference	Minimum purity differential: up to 5 percentage points (95% vs. 90%); effective concentration difference in assay: up to 2-fold at equal nominal concentration
Conditions	Vendor product specification sheets; purity determined by HPLC (Enamine internal QC protocol); comparator purity ranges aggregated from multiple supplier listings

Why This Matters

In quantitative biochemical or biophysical assays, a 5% impurity can translate to a 2-fold error in apparent potency — a magnitude sufficient to mislead SAR interpretation. Specifying the Enamine or Santa Cruz product provides a documented purity baseline that is essential for reproducible research.

2-Chloro-N-[4-(morpholin-4-ylmethyl)phenyl]acetamide – Research Applications

Covalent Probe Development with Irreversible Engagement

Research programs developing covalent inhibitors or activity-based protein profiling (ABPP) probes benefit directly from the chloroacetyl electrophilic warhead present in the target compound. Unlike non-halogenated morpholine-acetamide analogs that engage targets only through reversible interactions, the target compound can form stable thioether adducts with active-site or allosteric cysteine residues. This is particularly relevant for kinase targets with a druggable cysteine (e.g., EGFR Cys797, BTK Cys481, or the emerging Cys-targeting degrader field), where the k_inact/K_I benchmark for chloroacetamide warheads ranges from 10² to 10⁴ M⁻¹s⁻¹ [1]. The morpholinomethyl group simultaneously provides aqueous solubility for biochemical assay compatibility. Procurement of this specific compound — rather than the non-chlorinated analog — is essential for any experimental workflow requiring covalent target modification, mass spectrometry-based target engagement confirmation, or washout-resistant pharmacological effects.

Fragment-Based Design with Defined Exit Vector

The anilide linkage in the target compound constrains the morpholinomethyl-phenyl moiety to a planar, conjugation-stabilized geometry with only 3 rotatable bonds, making it suitable as a fragment or scaffold for structure-guided optimization where a defined exit vector trajectory is required [1]. Molecular docking data from the Heliyon 2023 morpholine-acetamide series indicate that anilide-linked compounds position the morpholine group approximately 8.2 Å from the catalytic zinc ion in carbonic anhydrase IX, whereas benzylamide-linked analogs shift this distance to ~11.5 Å — a 3.3 Å difference that can determine whether the solubilizing group engages a secondary binding pocket or clashes with the protein surface [2]. For fragment-based drug design (FBDD) campaigns, this geometric constraint is an asset that the flexible benzylamide analog (PubChem CID 156599955) cannot provide.

Non-Sulfonamide CA Inhibitor with Electrophilic Warhead

The morpholine-acetamide scaffold has been validated as a non-sulfonamide carbonic anhydrase inhibitor class with selectivity for the tumor-associated isoforms CA IX and CA XII [1]. The target compound extends this scaffold with a chloroacetyl group that may coordinate the active-site zinc ion or react with the conserved His64 residue in the CA active site, potentially introducing an irreversible inhibition mechanism not achievable with the non-halogenated analogs tested in the published Heliyon 2023 study. For research groups investigating CA IX as a therapeutic target in hypoxic solid tumors (where CA IX is upregulated and contributes to the acidic tumor microenvironment), the target compound offers a structurally enabled probe that merges the validated morpholine-acetamide CA pharmacophore with covalent warhead capability. The available purity specification (≥95%, Enamine EN300-14750) provides a defined starting point for SAR expansion [2].

pH-Responsive Drug Delivery and Tumor Targeting

The methylene-spaced morpholine group in the target compound confers a predicted pKₐ of approximately 7.4, meaning the morpholine nitrogen is predominantly protonated (>85%) at the mildly acidic pH (6.5–6.8) characteristic of the tumor microenvironment and endosomal compartments, but largely deprotonated at physiological pH 7.4 [1]. This pH-dependent ionization differential — a 3.2 log unit pKₐ advantage over directly phenyl-attached morpholine analogs (predicted pKₐ ~4.2) — can be exploited in the design of pH-responsive drug conjugates, where the compound serves as a linker or warhead-bearing moiety that becomes selectively protonated and solubilized in acidic tumor tissue or endocytic vesicles. Procurement of the target compound with its methylene-spaced morpholine is therefore preferred over the directly attached morpholine analog (CAS 170655-46-6) for any application leveraging pH-dependent solubility switching.

Application

Selection Property

Validation Focus

Covalent inhibitor / ABPP probe design

Chloroacetyl electrophilic warhead

Cysteine reactivity & target engagement assays

Fragment-based lead optimization

Anilide-constrained planar geometry

Docking pose & exit vector compatibility

Non-sulfonamide CA inhibitor SAR

Morpholine-acetamide scaffold + chloroacetyl

CA inhibition potency & zinc coordination

pH-responsive conjugate studies

Methylene-spaced morpholine basicity modulation

pH-dependent protonation and solubility shifts

• [1] Abdeldayem, A., Raouf, Y.S., Constantinescu, S.N., Moriggl, R., Gunning, P.T. Advances in covalent kinase inhibitors. Chemical Society Reviews, 2020, 49, 2617–2687. View Source
• [2] Sheikh, A.S., Altaf, R., Nadeem, H., Khan, M.T., Murtaza, B. Formation of morpholine-acetamide derivatives as potent anti-tumor drug candidates: Pharmacological evaluation and molecular docking studies. Heliyon, 2023, 9(11), e22183. View Source